Cas no 1806979-43-0 (3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806979-43-0
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4891876
• Update Time: 2025-06-26

3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-7(10)6-3(8(11,12)13)1-5(16)14-4(6)2-15/h1-2,7H,(H,14,16)
• InChI Key： GPUFBIOEZKXGOK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)NC(C=C1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde

3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806979-43-0): An Overview of Its Structure, Properties, and Applications

3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806979-43-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, physical properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde is C₁₀H₅F₅NO₃, and its molecular weight is 262.14 g/mol. The compound features a pyridine ring with several functional groups attached, including a difluoromethyl group at the 3-position, a hydroxyl group at the 6-position, and a trifluoromethyl group at the 4-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the difluoromethyl and trifluoromethyl groups imparts significant electronic effects to the molecule, influencing its stability and reactivity. The hydroxyl group at the 6-position adds polarity and hydrogen-bonding capabilities, which can be crucial for interactions with biological targets. These structural features make 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde an attractive candidate for various chemical and biological studies.

In terms of physical properties, 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde is a solid at room temperature with a melting point of approximately 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics are important for its use in various experimental protocols and formulations.

The spectroscopic properties of 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable insights into the molecular structure and electronic environment of the compound. For instance, the NMR spectrum shows distinct signals corresponding to the difluoromethyl and trifluoromethyl groups, while the IR spectrum reveals characteristic peaks associated with the hydroxyl group and carbonyl functionality.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique biological properties. 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde is no exception. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable lead compound for drug discovery efforts.

One area where 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde has shown promise is in the development of inhibitors for kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have been successfully used to treat various diseases, including cancer and inflammatory disorders. Studies have demonstrated that this compound can effectively inhibit specific kinases, suggesting its potential as a therapeutic agent in these areas.

Beyond kinase inhibition, 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde has also been explored for its antimicrobial properties. Fluorinated compounds are known to exhibit enhanced antimicrobial activity due to their ability to disrupt bacterial cell walls and inhibit essential metabolic pathways. Preliminary studies have shown that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics.

In addition to its direct biological activities, 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxaldehyde has also been used as a building block for synthesizing more complex molecules with enhanced therapeutic potential. The presence of multiple functional groups provides opportunities for further chemical modifications through reactions such as alkylation, acylation, and coupling reactions with other bioactive molecules. These modifications can lead to compounds with improved pharmacological profiles, including enhanced potency, selectivity, and reduced toxicity.

The synthesis of 3-(Diffluromethy l)-6-hydroxy-4-(trif luoro methyl)py rid ine -2-carb ox alde hyde strong > involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization of a pyridine scaffold followed by selective introduction of the difluoro methyl , hydroxyl , and trif luoro methyl groups . Advances in synthetic methodologies , such as catalytic processes and green chemistry approaches , have facilitated more efficient and environmentally friendly production methods . p > < p >In conclusion ,< strong > 3 -( D if lu oro met hyl ) - 6 - hyd ro xy - 4 -( tr if lu oro met hyl ) py rid ine - 2 - ca rb ox alde hy de strong > ( CAS No . 1806979 - 43 - 0 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an attractive target for further investigation . As research continues to advance , it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents . p > article > response >